{1-Azabicyclo[3.2.1]octan-5-yl}methanamine dihydrochloride

Specification

• CAS No.: 1955548-90-9
• Molecular Formula: C8H18Cl2N2
• Molecular Weight: 213.15
• IUPAC Name: 1-azabicyclo[3.2.1]octan-5-ylmethanamine;dihydrochloride
• Standard InChI: InChI=1S/C8H16N2.2ClH/c9-6-8-2-1-4-10(7-8)5-3-8;;/h1-7,9H2;2*1H
• Standard InChI Key: BZLCMPZJPWROJD-UHFFFAOYSA-N
• SMILES: C1CC2(CCN(C1)C2)CN.Cl.Cl

Introduction

{1-Azabicyclo[3.2.1]octan-5-yl}methanamine dihydrochloride is an organic compound belonging to the azabicyclo family, characterized by its unique bicyclic structure that includes a nitrogen atom within the ring system. This compound is notable for its potential applications in medicinal chemistry and biological research due to its interesting structural properties and biological activities.

Synthesis and Preparation

The synthesis of {1-Azabicyclo[3.2.1]octan-5-yl}methanamine dihydrochloride typically involves the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold. This process can be achieved through several methodologies, including the stereocontrolled formation of the bicyclic scaffold from an acyclic starting material or through a desymmetrization process starting from achiral tropinone derivatives.

Biological Activity and Potential Applications

{1-Azabicyclo[3.2.1]octan-5-yl}methanamine dihydrochloride exhibits significant biological activity, particularly in its interaction with neurotransmitter receptors and enzymes. This compound is structurally related to tropane alkaloids, which are known for their diverse pharmacological effects, including analgesic and anticholinergic properties. The specific mechanisms of action involve modulation of neurotransmitter systems, potentially affecting pathways related to pain perception and cognitive functions.

Comparison with Related Compounds

Compound Name	Structural Characteristics	Unique Properties
{1-Azabicyclo[3.2.1]octan-5-yl}methanamine dihydrochloride	Similar bicyclic structure	Different functional group leading to distinct biological activity
{1-Azabicyclo[3.2.1]octan-5-yl}methanol hydrochloride	Contains a similar azabicyclo framework	Variations in functional groups influencing chemical reactivity
Endo-8-Azabicyclo[3.2.1]octane-3-methanol hydrochloride	Related bicyclic nitrogen-containing compound	Differences in functional groups influencing chemical reactivity

Research Findings and Future Directions

Research on {1-Azabicyclo[3.2.1]octan-5-yl}methanamine dihydrochloride has focused on its interactions with biological targets, particularly neurotransmitter receptors such as muscarinic and nicotinic acetylcholine receptors. These interactions are crucial for understanding its pharmacological profile and potential therapeutic applications in treating conditions like cognitive impairments.

Future studies should explore the compound's potential in modulating pain perception and cognitive enhancement, leveraging its structural similarity to tropane alkaloids. Additionally, optimizing synthesis methodologies to improve yield and purity will be essential for advancing research and potential clinical applications.